Cas no 2223029-83-0 (3-Methyl-1-(2-cyanophenyl)-1H-pyrazole-4-boronic acid pinacol ester)
2223029-83-0 structure
Product Name:3-Methyl-1-(2-cyanophenyl)-1H-pyrazole-4-boronic acid pinacol ester
CAS No:2223029-83-0
MF:C17H20BN3O2
MW:309.170603752136
CID:6822445
PubChem ID:133551903
Update Time:2025-03-04
3-Methyl-1-(2-cyanophenyl)-1H-pyrazole-4-boronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
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- CS-30049
- 2223029-83-0
- 3-Methyl-1-(2-cyanophenyl)-1H-pyrazole-4-boronic acid pinacol ester
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- Inchi: 1S/C17H20BN3O2/c1-12-14(18-22-16(2,3)17(4,5)23-18)11-21(20-12)15-9-7-6-8-13(15)10-19/h6-9,11H,1-5H3
- InChI Key: CBHWTUARUIMQJU-UHFFFAOYSA-N
- SMILES: O1B(C2=CN(C3C=CC=CC=3C#N)N=C2C)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 309.1648571Da
- Monoisotopic Mass: 309.1648571Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.1Ų
3-Methyl-1-(2-cyanophenyl)-1H-pyrazole-4-boronic acid pinacol ester Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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